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Compound of Interest

Compound Name: 3,3-Diethylpiperidine hydrochloride

CAS No.: 1198286-65-5

Cat. No.: B2897560

Get Quote

Executive Summary
3,3-Diethylpiperidine hydrochloride is a specialized saturated nitrogen heterocycle utilized

primarily as a conformationally restricted building block in medicinal chemistry. Distinguished by

the gem-diethyl substitution at the C3 position, this scaffold exerts a profound steric influence

known as the Thorpe-Ingold effect (or gem-dialkyl effect), which biases the piperidine ring

toward specific chair conformations. This structural rigidity is exploited to lock pharmacophores

into bioactive geometries, enhance metabolic stability by blocking oxidative sites, and modulate

lipophilicity (LogP).

While historically linked to the sedative-hypnotic class (e.g., Piperidione), the reduced

piperidine form serves today as a critical intermediate in the synthesis of neuroactive agents,

kinase inhibitors, and GPCR ligands.
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Property Specification

Chemical Name 3,3-Diethylpiperidine hydrochloride

CAS Number (HCl) 1198286-65-5

CAS Number (Free Base) 37832-45-4

Molecular Formula C₉H₁₉N[1] · HCl

Molecular Weight 177.72 g/mol (Salt); 141.26 g/mol (Base)

IUPAC Name 3,3-diethylpiperidin-1-ium chloride

SMILES CCC1(CNCCC1)CC.Cl

Appearance White to off-white crystalline solid

Solubility

Highly soluble in water, methanol, DMSO;

sparingly soluble in non-polar solvents (ether,

hexanes).

Structural Mechanics: The gem-Diethyl Effect
The defining feature of 3,3-diethylpiperidine is the steric bulk introduced by the two ethyl

groups on the same carbon. Unlike a simple methyl substitution, the gem-diethyl group

introduces significant A(1,3) strain and 1,3-diaxial interactions, forcing the piperidine ring to

adopt specific puckered conformations to minimize energy.

Conformational Locking Mechanism
In a standard piperidine, the ring flips rapidly between chair conformers. In 3,3-

diethylpiperidine, one ethyl group must inevitably occupy an axial position, creating steric

clashes with axial hydrogens at C1 and C5. This raises the energy barrier for ring inversion,

effectively "locking" the molecule into a preferred geometry.

Pharmacological Implication: When incorporated into a drug molecule, this lock reduces the

entropy penalty of binding to a receptor, potentially increasing potency (rigidification

strategy).
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Metabolic Implication: The C3 position is sterically crowded, preventing metabolic oxidation

(e.g., hydroxylation) at this site.
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Figure 1: The mechanistic pathway of conformational restriction induced by gem-diethyl

substitution.

Synthesis & Manufacturing Protocols
The synthesis of 3,3-diethylpiperidine typically bypasses direct alkylation of piperidine (which

suffers from poly-alkylation and regioselectivity issues) in favor of reducing pre-assembled

cyclic imides or diones.

Primary Route: Reduction of 3,3-Diethylglutarimide
This route is favored for its scalability and the availability of the starting material, 3,3-

diethylglutarimide (a structural analog of the anticonvulsant Bemegride).

Step 1: Formation of 3,3-Diethylglutarimide
Reagents: Cyanoacetamide, 2-ethylbutyraldehyde (or diethyl malonate derivatives).

Mechanism: Knoevenagel condensation followed by Michael addition and cyclization.

Intermediate: 3,3-diethylpiperidine-2,6-dione.[2][1][3][4]

Step 2: Global Reduction
Reagents: Lithium Aluminum Hydride (LiAlH₄) or Borane-THF complex (BH₃·THF).

Solvent: Anhydrous THF or Diethyl Ether.

Conditions: Reflux under inert atmosphere (N₂/Ar).

Protocol:
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Suspend LiAlH₄ (3.0 equiv) in dry THF at 0°C.

Add 3,3-diethylglutarimide dropwise to control exotherm.

Heat to reflux for 12–24 hours to ensure complete reduction of both carbonyls.

Critical Workup (Fieser Method): Quench sequentially with water, 15% NaOH, and water

to precipitate aluminum salts as a granular solid (easy filtration).

Step 3: Salt Formation
Reagents: HCl in Dioxane or Diethyl Ether.

Procedure: Dissolve the crude oil in diethyl ether and add HCl solution dropwise. The

hydrochloride salt precipitates immediately. Recrystallize from EtOH/Et₂O for high purity

(>98%).
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Figure 2: Synthetic workflow from acyclic precursors to the final hydrochloride salt.

Analytical Characterization
To validate the identity of 3,3-diethylpiperidine HCl, the following analytical signatures must be

confirmed.

Nuclear Magnetic Resonance (NMR)[7][8][9][10]
¹H NMR (400 MHz, D₂O):
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δ 0.85 (t, 6H): Methyl protons of the two ethyl groups. Distinct triplet.

δ 1.30 (q, 4H): Methylene protons of the ethyl groups.

δ 1.50–1.70 (m, 4H): C4 and C5 ring protons.

δ 2.80–3.10 (m, 4H): C2 and C6 protons (alpha to nitrogen). These will be significantly

deshielded due to the adjacent cationic nitrogen.

Note: The C2 protons often appear as a singlet or tight multiplet due to the symmetry and

lack of vicinal coupling partners on the quaternary C3.

Mass Spectrometry (LC-MS)
Ionization: ESI+

Parent Ion: [M+H]⁺ = 142.16 m/z (corresponding to the free base mass + proton).

Safety & Handling (MSDS Highlights)
As a secondary amine salt, 3,3-diethylpiperidine hydrochloride requires standard laboratory

safety protocols.

Hazards:

Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[5]

Respiratory: May cause respiratory irritation (H335) if dust is inhaled.

Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

Storage: Hygroscopic. Store in a desiccator or tightly sealed container at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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